Cas no 477872-92-7 (Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate)

Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate structure
477872-92-7 structure
Product Name:Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate
CAS No:477872-92-7
MF:C13H12ClNO2S
MW:281.757881164551
MDL:MFCD02102512
CID:2620599
PubChem ID:1491569
Update Time:2025-04-21

Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2-(4-chlorobenzyl)-1,3-thiazole-4-carboxylate
    • ethyl2-[(4-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate
    • MFCD02102512
    • ethyl 2-[(4-chlorophenyl)methyl]-1,3-thiazole-4-carboxylate
    • 1R-1529
    • SY359819
    • CUA87292
    • AKOS005069811
    • Ethyl 2-(4-Chlorobenzyl)thiazole-4-carboxylate
    • 477872-92-7
    • Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate
    • MDL： MFCD02102512
    • Inchi： 1S/C13H12ClNO2S/c1-2-17-13(16)11-8-18-12(15-11)7-9-3-5-10(14)6-4-9/h3-6,8H,2,7H2,1H3
    • InChI Key： BJBXWUQUHVRTIS-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)CC1=NC(C(=O)OCC)=CS1

Computed Properties

  • Exact Mass: 281.02800
  • Monoisotopic Mass: 281.0277275g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.43000
  • LogP: 3.56400

Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate Pricemore >>

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Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:477872-92-7)Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate
Order Number:A1162182
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 00:11
Price ($):555.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:477872-92-7)Ethyl 2-(4-chlorophenyl)methyl-1,3-thiazole-4-carboxylate
A1162182
Purity:99%
Quantity:25g
Price ($):555.0
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